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Compound of Interest

Compound Name: N-(Benzyloxycarbonyl)-DL-alanine

Cat. No.: B554550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of N-Cbz-DL-alanine, a crucial reagent in peptide synthesis and various other

applications within drug development and scientific research. This document outlines its

appearance and melting point, supported by a detailed experimental protocol for melting point

determination and a logical workflow for its synthesis.

Core Data Summary
The quantitative physicochemical data for N-Cbz-DL-alanine is summarized in the table below

for easy reference and comparison.

Property Value Citations

Appearance
White to almost white powder

or crystalline solid.
[1]

Melting Point 112.0 to 116.0 °C [1]
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Determination of Melting Point
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The melting point of N-Cbz-DL-alanine is a critical indicator of its purity. A sharp melting range

typically signifies a high-purity compound, whereas a broad melting range often indicates the

presence of impurities. The capillary method is the standard technique for determining the

melting point of crystalline solids like N-Cbz-DL-alanine.[2]

Principle:

A small, finely powdered sample of the substance is heated in a sealed capillary tube. The

temperature at which the substance begins to melt and the temperature at which it becomes

completely liquid are recorded as the melting range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation:

Ensure the N-Cbz-DL-alanine sample is completely dry and in a powdered form.[3] If the

sample consists of coarse crystals, gently grind it into a fine powder using a mortar and

pestle.[2]

Carefully introduce a small amount of the powdered sample into the open end of a

capillary tube.

Tap the sealed end of the capillary tube on a hard surface to compact the sample into a

column of 2-3 mm in height at the bottom of the tube.

Melting Point Measurement:
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Place the capillary tube containing the sample into the heating block of the melting point

apparatus.

For an initial, rapid determination, heat the sample quickly to get an approximate melting

point.

Allow the apparatus to cool down to at least 20°C below the approximate melting point.

For an accurate measurement, begin heating again at a slow, controlled rate, typically 1-

2°C per minute, as the temperature approaches the expected melting point.

Observe the sample closely through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the initial melting point).

Continue heating at the same slow rate and record the temperature at which the entire

sample has melted into a clear liquid (the final melting point).

The recorded range between the initial and final melting points is the melting range of the

sample. For a pure substance, this range is typically narrow.[4]

Logical Workflow Visualization
While N-Cbz-DL-alanine is not typically involved in signaling pathways, its synthesis is a

fundamental process for its application in research and development. The following diagram

illustrates a generalized workflow for the synthesis of N-Cbz protected amino acids.
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General Synthesis Workflow for N-Cbz-DL-alanine

Starting Materials

Reaction Step Work-up and Purification Final Product

DL-Alanine

Protection of Amino Group
(Schotten-Baumann Conditions)Benzyl Chloroformate (Cbz-Cl)

Aqueous Base (e.g., NaOH)

Acidification (e.g., with HCl) Extraction with Organic Solvent Drying of Organic Layer Solvent Evaporation Crystallization/Recrystallization N-Cbz-DL-alanine

Click to download full resolution via product page

Caption: General synthesis workflow for N-Cbz-DL-alanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of N-Cbz-
DL-alanine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554550#n-cbz-dl-alanine-melting-point-and-
appearance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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